Cas no 120084-07-3 (1-Benzoyl-octahydro-1H-indole-2-carboxylic Acid)

• Product Name: 1-Benzoyl-octahydro-1H-indole-2-carboxylic Acid
• CAS No: 120084-07-3
• MF: C₁₆H₁₉NO₃
• MW: 273.326964616776
• CID: 3679355
• PubChem ID: 11482696
• Update Time: 2025-11-06

1-Benzoyl-octahydro-1H-indole-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylic acid, 1-benzoyloctahydro-
• 1-Benzoyl-octahydro-1H-indole-2-carboxylic Acid
• 120084-07-3
• AKOS023092924
• 1-(phenylcarbonyl)octahydro-1H-indole-2-carboxylic acid
• Z211003722
• 1-benzoyl-octahydro-1H-indole-2-carboxylicacid
• SCHEMBL4799439
• EN300-66594
• AKOS002434034
• STL453462
• 1-benzoyl-2,3,3a,4,5,6,7,7a-octahydroindole-2-carboxylic Acid

• Inchi： 1S/C16H19NO3/c18-15(11-6-2-1-3-7-11)17-13-9-5-4-8-12(13)10-14(17)16(19)20/h1-3,6-7,12-14H,4-5,8-10H2,(H,19,20)
• InChI Key： GHOCRGGRRGZNJN-UHFFFAOYSA-N
• SMILES： N1(C(=O)C2=CC=CC=C2)C2C(CCCC2)CC1C(O)=O

Computed Properties

• Exact Mass: 273.13649347Da
• Monoisotopic Mass: 273.13649347Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 57.6Ų

1-Benzoyl-octahydro-1H-indole-2-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-Benzoyl-octahydro-1H-indole-2-carboxylic Acid

1-Benzoyl-octahydro-1H-indole-2-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 120084-07-3, known as 1-Benzoyl-octahydro-1H-indole-2-carboxylic Acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of indole, a heterocyclic aromatic compound, and its structure incorporates a benzoyl group and a carboxylic acid moiety. The benzoyl group adds aromaticity and potential for bioactivity, while the carboxylic acid moiety introduces acidity and hydrogen bonding capabilities, making this compound versatile for various applications.

Recent studies have highlighted the potential of 1-Benzoyl-octahydro-1H-indole-2-carboxylic Acid in drug discovery. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. For instance, researchers have explored its ability to modulate kinase activity, which is crucial in treating conditions such as cancer and inflammatory diseases. The octahydro ring system in the molecule provides rigidity and stability, enhancing its pharmacokinetic properties.

The synthesis of 1-Benzoyl-octahydro-1H-indole-2-carboxylic Acid involves multi-step organic reactions, often utilizing palladium-catalyzed cross-coupling techniques. These methods ensure high yields and selectivity, making the compound accessible for further research and development. The incorporation of the benzoyl group is typically achieved through Friedel-Crafts acylation or alternative acylation strategies, depending on the desired stereochemistry and regioselectivity.

In terms of applications, 1-Benzoyl-octahydro-1H-indole-2-carboxylic Acid has shown promise in the development of anti-inflammatory agents. Its ability to inhibit cyclooxygenase (COX) enzymes suggests potential as a nonsteroidal anti-inflammatory drug (NSAID) with reduced gastrointestinal side effects. Additionally, its structural versatility makes it a valuable building block for constructing more complex molecules with diverse biological activities.

Recent advancements in computational chemistry have further elucidated the properties of this compound. Molecular docking studies have revealed its binding affinities to various protein targets, providing insights into its mechanism of action. Furthermore, spectroscopic analyses have confirmed its stability under physiological conditions, making it a viable candidate for therapeutic applications.

In conclusion, 1-Benzoyl-octahydro-1H-indole-2-carboxylic Acid (CAS No. 120084-07-3) is a multifaceted compound with significant potential in drug discovery and organic synthesis. Its unique structure, combined with recent research findings, positions it as a valuable tool for advancing medicinal chemistry and related fields.